Cas no 521928-51-8 (Benzeneacetic acid, α-amino-3-chloro-α-ethyl-, ethyl ester)
Benzeneacetic acid, α-amino-3-chloro-α-ethyl-, ethyl ester is a versatile organic compound with significant applications in pharmaceutical and chemical industries. This ester exhibits high purity and stability, offering improved solubility and reactivity. Its unique structure allows for effective synthesis of biologically active molecules, making it a valuable intermediate in drug discovery. The ethyl ester functionality enhances solubility in organic solvents, facilitating its use in various chemical reactions.
521928-51-8 structure
Product Name:Benzeneacetic acid, α-amino-3-chloro-α-ethyl-, ethyl ester
CAS No:521928-51-8
MF:C12H16ClNO2
MW:241.713942527771
CID:5910498
PubChem ID:60797228
Update Time:2025-07-30
Benzeneacetic acid, α-amino-3-chloro-α-ethyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, α-amino-3-chloro-α-ethyl-, ethyl ester
- Ethyl 2-amino-2-(3-chlorophenyl)butanoate
- EN300-705830
- 521928-51-8
- CS-0295758
-
- Inchi: 1S/C12H16ClNO2/c1-3-12(14,11(15)16-4-2)9-6-5-7-10(13)8-9/h5-8H,3-4,14H2,1-2H3
- InChI Key: RTVUTXRKSDYDLH-UHFFFAOYSA-N
- SMILES: C(C1C=CC=C(Cl)C=1)(N)(CC)C(=O)OCC
Computed Properties
- Exact Mass: 241.0869564g/mol
- Monoisotopic Mass: 241.0869564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- Density: 1.160±0.06 g/cm3(Predicted)
- Boiling Point: 311.2±27.0 °C(Predicted)
- pka: 6.81±0.10(Predicted)
Benzeneacetic acid, α-amino-3-chloro-α-ethyl-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-705830-0.05g |
ethyl 2-amino-2-(3-chlorophenyl)butanoate |
521928-51-8 | 0.05g |
$647.0 | 2023-05-31 | ||
| Enamine | EN300-705830-0.1g |
ethyl 2-amino-2-(3-chlorophenyl)butanoate |
521928-51-8 | 0.1g |
$678.0 | 2023-05-31 | ||
| Enamine | EN300-705830-0.25g |
ethyl 2-amino-2-(3-chlorophenyl)butanoate |
521928-51-8 | 0.25g |
$708.0 | 2023-05-31 | ||
| Enamine | EN300-705830-0.5g |
ethyl 2-amino-2-(3-chlorophenyl)butanoate |
521928-51-8 | 0.5g |
$739.0 | 2023-05-31 | ||
| Enamine | EN300-705830-1.0g |
ethyl 2-amino-2-(3-chlorophenyl)butanoate |
521928-51-8 | 1g |
$770.0 | 2023-05-31 | ||
| Enamine | EN300-705830-2.5g |
ethyl 2-amino-2-(3-chlorophenyl)butanoate |
521928-51-8 | 2.5g |
$1509.0 | 2023-05-31 | ||
| Enamine | EN300-705830-5.0g |
ethyl 2-amino-2-(3-chlorophenyl)butanoate |
521928-51-8 | 5g |
$2235.0 | 2023-05-31 | ||
| Enamine | EN300-705830-10.0g |
ethyl 2-amino-2-(3-chlorophenyl)butanoate |
521928-51-8 | 10g |
$3315.0 | 2023-05-31 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1366428-50mg |
Ethyl 2-amino-2-(3-chlorophenyl)butanoate |
521928-51-8 | 98% | 50mg |
¥11642.00 | 2024-05-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1366428-100mg |
Ethyl 2-amino-2-(3-chlorophenyl)butanoate |
521928-51-8 | 98% | 100mg |
¥12204.00 | 2024-05-10 |
Benzeneacetic acid, α-amino-3-chloro-α-ethyl-, ethyl ester Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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